Cas no 619294-37-0 (1H-INDOLE, 3-[(4-METHYL-1-NAPHTHALENYL)METHYL]-1-PENTYL-)

• Product Name: 1H-INDOLE, 3-[(4-METHYL-1-NAPHTHALENYL)METHYL]-1-PENTYL-
• CAS No: 619294-37-0
• MF: C₂₅H₂₇N
• MW: 341.4885866642
• CID: 3224841
• PubChem ID: 85879908
• Update Time: 2025-07-23

1H-INDOLE, 3-[(4-METHYL-1-NAPHTHALENYL)METHYL]-1-PENTYL- Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE, 3-[(4-METHYL-1-NAPHTHALENYL)METHYL]-1-PENTYL-
• JWH 184
• DTXSID301030392
• JWH-184
• 3-[(4-methyl-1-naphthalenyl)methyl]-1-pentyl-1H-indole
• 3-[(4-methylnaphthalen-1-yl)methyl]-1-pentylindole
• 619294-37-0
• 3-[(4-Methyl-1-naphthyl)methyl]-1-pentyl-1H-indole
• SCHEMBL19638822
• 1H-Indole, 3-((4-methyl-1-naphthalenyl)methyl)-1-pentyl-
• UNII-QKU9P2ZGM5
• QKU9P2ZGM5

• Inchi： 1S/C25H27N/c1-3-4-9-16-26-18-21(24-12-7-8-13-25(24)26)17-20-15-14-19(2)22-10-5-6-11-23(20)22/h5-8,10-15,18H,3-4,9,16-17H2,1-2H3
• InChI Key： FSOLXFPDIJJWBM-UHFFFAOYSA-N
• SMILES： N1(CCCCC)C2=C(C=CC=C2)C(CC2=C3C(C=CC=C3)=C(C)C=C2)=C1

Computed Properties

• Exact Mass: 341.214349865Da
• Monoisotopic Mass: 341.214349865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 4.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1H-INDOLE, 3-[(4-METHYL-1-NAPHTHALENYL)METHYL]-1-PENTYL-

Introduction to 1H-INDOLE, 3-[(4-METHYL-1-NAPHTHALENYL)METHYL]-1-PENTYL and Its Significance in Modern Chemical Biology

The compound with the CAS number 619294-37-0, identified as 1H-INDOLE, 3-[(4-METHYL-1-NAPHTHALENYL)METHYL]-1-PENTYL, represents a fascinating molecule in the realm of chemical biology. This intricate structure, featuring a 1H-indole core appended with a 4-methyl-1-naphthylmethyl side chain and a pentyl substituent at the 1-position, has garnered attention due to its unique pharmacophoric features and potential applications in drug discovery.

1H-Indole is a well-known heterocyclic aromatic compound that serves as a fundamental scaffold in numerous bioactive molecules. Its structural motif is prevalent in natural products and pharmaceuticals, exhibiting diverse biological activities ranging from antimicrobial to anticancer effects. The introduction of bulky substituents such as the 4-methyl-1-naphthylmethyl group and the pentyl chain at the 3-position of the indole ring introduces steric and electronic modifications that can fine-tune the compound's interactions with biological targets.

In recent years, there has been a surge in research focusing on indole derivatives due to their promising therapeutic potential. The structural complexity of 1H-INDOLE, 3-[(4-METHYL-1-NAPHTHALENYL)METHYL]-1-PENTYL makes it an intriguing candidate for further investigation. The presence of both aromatic and aliphatic moieties within its structure suggests that it may exhibit dual binding modes, enhancing its affinity for specific biological receptors.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Indole derivatives have been extensively studied for their ability to inhibit various enzymes involved in metabolic pathways. The extended hydrophobic regions provided by the 4-methyl-1-naphthylmethyl and pentyl groups could facilitate interactions with hydrophobic pockets in enzyme active sites, leading to potent inhibitory effects. This property is particularly relevant in the context of developing novel therapeutics for metabolic disorders and cancer.

Furthermore, the structural features of this compound align well with current trends in drug design, which emphasize the importance of molecular diversity and polypharmacicity. The combination of an indole core with bulky substituents creates a scaffold that can be easily modified to explore new chemical space. This flexibility allows researchers to optimize the compound's pharmacokinetic properties while maintaining its biological activity.

Recent studies have highlighted the significance of indole derivatives in oncology research. The ability of these compounds to interfere with key signaling pathways involved in cancer cell proliferation has been well-documented. For instance, certain indole-based molecules have demonstrated efficacy in inhibiting tyrosine kinases, which are critical targets in many cancers. The structural motif of 1H-INDOLE, 3-[(4-METHYL-1-NAPHTHALENYL)METHYL]-1-PENTYL suggests that it may share similar mechanisms of action, making it a valuable candidate for further preclinical studies.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to construct the indole core and introduce the requisite substituents with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been employed to achieve this goal. The successful synthesis not only demonstrates the synthetic chemist's expertise but also opens up avenues for exploring analogs with modified substitution patterns.

In conclusion, 1H-INDOLE, 3-[(4-METHYL-1-NAPHTHALENYL)METHYL]-1-PENTYL (CAS no 619294-37-0) represents a promising entity in chemical biology with significant potential for therapeutic applications. Its unique structural features make it an attractive scaffold for drug discovery, particularly in oncology and metabolic disease research. As our understanding of biological targets continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.